Cas no 1806341-01-4 (3-Methoxy-2,5,6-trifluorobenzyl chloride)

• Product Name: 3-Methoxy-2,5,6-trifluorobenzyl chloride
• CAS No: 1806341-01-4
• MF: C₈H₆ClF₃O
• MW: 210.580852031708
• CID: 4981616
• Update Time: 2025-06-08

3-Methoxy-2,5,6-trifluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,5,6-trifluorobenzyl chloride

• Inchi： 1S/C8H6ClF3O/c1-13-6-2-5(10)7(11)4(3-9)8(6)12/h2H,3H2,1H3
• InChI Key： MTZDSTLMVGIFMQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=C(C=1F)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Additional information on 3-Methoxy-2,5,6-trifluorobenzyl chloride

Introduction to 3-Methoxy-2,5,6-trifluorobenzyl Chloride (CAS No. 1806341-01-4)

3-Methoxy-2,5,6-trifluorobenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1806341-01-4, belongs to the class of halogenated aromatic compounds, which are widely studied for their utility in synthetic chemistry and medicinal applications.

The molecular structure of 3-Methoxy-2,5,6-trifluorobenzyl chloride consists of a benzene ring substituted with three fluorine atoms at the 2, 5, and 6 positions, along with a methoxy group at the 3 position. The presence of fluorine atoms introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. Additionally, the methoxy group provides a site for further functionalization, making this compound a valuable intermediate in organic synthesis.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability when incorporated into drug molecules. The trifluoromethyl group, in particular, is known to improve the lipophilicity and binding affinity of pharmaceutical candidates. As a result, 3-Methoxy-2,5,6-trifluorobenzyl chloride has become a focus of research for developing novel therapeutic agents.

One of the most compelling aspects of 3-Methoxy-2,5,6-trifluorobenzyl chloride is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to construct various pharmacophores that exhibit desirable biological activities. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to introduce fluorine atoms at specific positions on the benzene ring allows for fine-tuning of the molecule's properties, enabling the development of highly selective and potent drugs.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-Methoxy-2,5,6-trifluorobenzyl chloride interacts with biological targets. Molecular modeling studies have revealed that the trifluoromethyl group can significantly improve the binding affinity of drug candidates by stabilizing key interactions with proteins. This insight has guided the design of new molecules with improved pharmacokinetic profiles.

The synthetic pathways involving 3-Methoxy-2,5,6-trifluorobenzyl chloride have also been refined to achieve higher yields and purities. Modern synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have enabled more efficient production processes. These improvements are crucial for scaling up production and making fluorinated compounds more accessible for industrial applications.

In addition to its pharmaceutical applications, 3-Methoxy-2,5,6-trifluorobenzyl chloride has shown promise in materials science. The unique electronic properties of fluorinated aromatic compounds make them suitable for use in organic electronics and liquid crystal displays (LCDs). Researchers are exploring ways to incorporate this compound into advanced materials that could revolutionize display technologies and electronic devices.

The environmental impact of using fluorinated compounds is also a topic of ongoing research. While these compounds offer numerous benefits in terms of chemical stability and biological activity, there is a need to balance their utility with environmental considerations. Efforts are being made to develop more sustainable synthetic routes and to assess the long-term effects of fluorinated substances on ecosystems.

Looking ahead, the future prospects for 3-Methoxy-2,5,6-trifluorobenzyl chloride appear promising. As our understanding of fluorine chemistry evolves, new applications are likely to emerge. The continued exploration of this compound will not only contribute to advancements in drug discovery but also open new avenues in materials science and technology.